Cas no 1250701-34-8 (2-(1-ethyl-1H-pyrazol-4-yl)ethanimidamide)

• Product Name: 2-(1-ethyl-1H-pyrazol-4-yl)ethanimidamide
• CAS No: 1250701-34-8
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 6427386
• PubChem ID: 62127782
• Update Time: 2025-08-02

2-(1-ethyl-1H-pyrazol-4-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-pyrazol-4-yl)ethanimidamide
• 1250701-34-8
• AKOS011407902
• EN300-1849151

• Inchi： 1S/C7H12N4/c1-2-11-5-6(4-10-11)3-7(8)9/h4-5H,2-3H2,1H3,(H3,8,9)
• InChI Key： SNUMMFXVYUDBJK-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)CC(=N)N)CC

Computed Properties

• Exact Mass: 152.106196400g/mol
• Monoisotopic Mass: 152.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 67.7Ų

Additional information on 2-(1-ethyl-1H-pyrazol-4-yl)ethanimidamide

2-(1-Ethyl-1H-Pyrazol-4-Yl)Ethanimidamide (CAS No. 1250701-34-8)

2-(1-Ethyl-1H-Pyrazol-4-Yl)Ethanimidamide, also known by its CAS registry number 1250701-34-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidamides, which are derivatives of imides, and it features a pyrazole ring substituted with an ethyl group at position 4. The structure of this compound is characterized by its pyrazole moiety, which is a five-membered aromatic ring containing two adjacent nitrogen atoms, and an ethanimidamide group attached to the pyrazole ring at position 2.

The synthesis of 2-(1-Ethyl-1H-Pyrazol-4-Yl)Ethanimidamide typically involves a multi-step process that begins with the preparation of the pyrazole ring. Pyrazoles are commonly synthesized via the Paal-Knorr reaction, which involves the condensation of 1,4-diketones with hydrazines or their derivatives. In this case, the ethyl substitution at position 4 suggests that an ethylating agent was introduced during the synthesis process to modify the pyrazole ring accordingly. The subsequent attachment of the ethanimidamide group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions used.

Recent studies have highlighted the potential of 2-(1-Ethyl-1H-Pyrazol-4-Yl)Ethanimidamide in various applications. One area of interest is its role as a precursor in the synthesis of more complex molecules, particularly those with bioactive properties. For instance, researchers have explored its use in drug discovery programs targeting specific biological pathways, such as kinase inhibitors or modulators of ion channels. The pyrazole ring is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable structural motif in medicinal chemistry.

In addition to its role in drug discovery, 2-(1-Ethyl-1H-Pyrazol-4-Yl)Ethanimidamide has also been investigated for its potential in materials science. The compound's ability to form stable complexes with metal ions has led to its consideration in the development of coordination polymers and metalloorganic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

From a structural standpoint, 2-(1-Ethyl-1H-Pyrazol-4-Yl)Ethanimidamide exhibits interesting electronic properties due to the conjugation between the pyrazole ring and the imidamide group. This conjugation can influence the compound's reactivity and stability under various conditions. Recent computational studies have provided insights into its electronic structure, which could be useful for predicting its behavior in different chemical environments.

The physical properties of 2-(1-Ethyl-1H-Pyrazol-4-Yl)Ethanimidamide include a melting point that is typical for organic compounds of this nature, though exact values may vary depending on purity and crystallinity. Its solubility in common organic solvents such as dichloromethane and dimethylformamide has been reported to be moderate, making it suitable for use in solution-based reactions.

In terms of safety and handling, 2-(1-Ethyl-1H-Pyrazol-4-Yl)Ethanimidamide should be treated with care due to its potential reactivity under certain conditions. Proper laboratory practices should be followed when synthesizing or working with this compound to ensure safety and compliance with regulatory standards.

Overall, 2-(1-Ethyl-1H-Pyrazol-4-Yl)Ethanimidamide (CAS No. 1250701-34-8) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it a valuable building block for further chemical exploration and innovation.